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Compound of Interest

Compound Name: Mesityl oxide

Cat. No.: B046562 Get Quote

An In-depth Technical Guide to Mesityl Oxide

Introduction
Mesityl oxide (IUPAC name: 4-methylpent-3-en-2-one) is an organic compound classified as

an α,β-unsaturated ketone.[1] It is a colorless to pale yellow, oily liquid known for its

characteristic pungent, honey-like odor.[1][2] This compound serves as a crucial intermediate in

organic synthesis and as a versatile solvent in various industrial applications.[1][3] Its utility

extends to the production of paints, lacquers, and resins, as well as in the synthesis of

pharmaceuticals and pesticides.[1][4] This guide provides a comprehensive overview of its

physical and chemical properties, experimental protocols for its synthesis, and essential safety

information for researchers, scientists, and professionals in drug development.

Chemical Identity
Mesityl oxide is structurally an α,β-unsaturated ketone with the chemical formula C₆H₁₀O.[5]

The presence of both a ketone functional group and a carbon-carbon double bond in

conjugation dictates its chemical reactivity.
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Identifier Value

IUPAC Name 4-Methylpent-3-en-2-one[6]

Synonyms
Isobutenyl methyl ketone, Isopropylidene

acetone, Methyl isobutenyl ketone[7]

CAS Number 141-79-7[7]

Molecular Formula C₆H₁₀O[5]

Molecular Weight 98.14 g/mol [7]

SMILES CC(C)=CC(C)=O[7]

InChI Key SHOJXDKTYKFBRD-UHFFFAOYSA-N[5]

Physical Properties
Mesityl oxide is a volatile liquid under standard conditions.[5] It is miscible with most organic

solvents but has limited solubility in water.[1][8]
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Property Value

Appearance Colorless to pale yellow, oily liquid[1][5]

Odor Pungent, honey-like, or peppermint-like[1][2][7]

Density 0.858 g/cm³ at 20°C[5]

Melting Point -53 °C (-63 °F; 220 K)[5]

Boiling Point 129.5 °C (265.1 °F; 402.6 K)[5]

Flash Point 28 °C to 31 °C (87 °F)[1][3]

Solubility in Water ~3 g/100 mL (3%) at 20°C[5]

Solubility in Organic Solvents
Miscible with most organic solvents like ethanol

and ether[1][8]

Refractive Index (n_D²⁰) 1.442[5]

Vapor Pressure 9 mmHg at 20°C[5]

Explosive Limits 1.4–7.2% by volume in air[9]

Chemical Properties and Reactivity
As an α,β-unsaturated ketone, mesityl oxide's reactivity is characterized by its conjugated

system. It participates in reactions typical of both ketones and alkenes, often influenced by the

electronic interplay between the two functional groups.

It is flammable and can form explosive peroxides upon exposure to air, necessitating careful

handling and storage.[1] It may also react violently with strong oxidizing agents, acids, and

certain amines.[10]

A primary industrial application of mesityl oxide is its selective hydrogenation to produce

methyl isobutyl ketone (MIBK), a widely used solvent.[1]

Synthesis Pathway
Mesityl oxide is commercially produced from acetone via an aldol condensation reaction.

Acetone first undergoes a base- or acid-catalyzed self-condensation to form diacetone alcohol.
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Subsequent dehydration of this intermediate yields mesityl oxide.[7]

Acetone (2 eq.) Diacetone Alcohol

 Aldol
 Condensation Mesityl Oxide

 Dehydration
 (-H₂O)

Click to download full resolution via product page

Caption: Synthesis of mesityl oxide from acetone via diacetone alcohol.

Experimental Protocols
A. Synthesis of Mesityl Oxide via Dehydration of
Diacetone Alcohol
This protocol is based on the dehydration of crude diacetone alcohol using a catalytic amount

of iodine, as described in Organic Syntheses.[11]

Materials and Equipment:

Crude diacetone alcohol (approx. 9.5 moles)

Iodine (0.1 g)

1-liter round-bottomed flask

Glinsky fractionating column

Water-cooled condenser
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Distillation apparatus

Separatory funnel

Anhydrous calcium chloride

Methodology:

A 1-liter round-bottomed flask is charged with approximately 1100 g (9.5 moles) of crude

diacetone alcohol and 0.1 g of iodine.[11]

The flask is fitted with a Glinsky fractionating column and a condenser set for distillation.[11]

The mixture is heated gently with a small flame to begin distillation. The distillation should

proceed at a slow, steady rate without interruption.[11]

Three fractions are collected:

Fraction I (56–80°C): Primarily acetone with some water and mesityl oxide.

Fraction II (80–126°C): A two-layer mixture of crude mesityl oxide and water.

Fraction III (126–131°C): Pure mesityl oxide.[11]

The aqueous layer from Fraction II is separated using a separatory funnel. The organic layer

(crude mesityl oxide) is dried with anhydrous calcium chloride.[11]

The dried crude mesityl oxide is then purified by fractional distillation, collecting the fraction

that distills between 126°C and 130°C. This is combined with Fraction III from the initial

distillation.[11]

B. Synthesis and Purification Workflow
The following diagram illustrates the general workflow for the synthesis and purification of

mesityl oxide from acetone.
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Caption: General experimental workflow for mesityl oxide synthesis and purification.

Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation and purity assessment of

mesityl oxide.
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Spectroscopy Key Features

FT-IR (Liquid Film)

C=O stretch (conjugated): ~1690 cm⁻¹; C=C

stretch (conjugated): ~1620 cm⁻¹; C-H stretches

(sp² and sp³): ~2900-3100 cm⁻¹[12]

¹H NMR (CDCl₃)

δ ~6.1 ppm (1H, s, vinyl H); δ ~2.1 ppm (3H, s,

acetyl CH₃); δ ~1.9 ppm (6H, s, gem-dimethyl

CH₃)[8][12]

¹³C NMR (CDCl₃)

δ ~198 ppm (C=O); δ ~155 ppm (C=C); δ ~124

ppm (C=C-H); δ ~31 ppm (acetyl CH₃); δ ~27

ppm, ~20 ppm (gem-dimethyl CH₃)[8]

Mass Spectrometry
Molecular Ion (M⁺): m/z = 98. Key fragments:

m/z = 83 ([M-CH₃]⁺), 55, 43 ([CH₃CO]⁺)[8]

Safety and Handling
Mesityl oxide is a flammable and moderately toxic substance that requires careful handling.

[10]

Hazards:

Flammability: It is a flammable liquid with a low flash point. Vapors can form explosive

mixtures with air. Keep away from heat, sparks, and open flames.

Toxicity: Harmful if swallowed, inhaled, or in contact with skin. It is irritating to the eyes,

skin, and respiratory tract.[1] High concentrations can cause central nervous system

effects, including dizziness and drowsiness.[1]

Peroxide Formation: Can form explosive peroxides upon prolonged exposure to air.[1]

Check for peroxides before distillation.

Reactivity: Reacts violently with strong oxidants and acids.

Personal Protective Equipment (PPE):

Wear protective gloves, safety glasses or a face shield, and a lab coat.
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Use in a well-ventilated area or with a fume hood to avoid inhalation of vapors.

Storage:

Store in a cool, dry, well-ventilated place in tightly sealed containers.

Store away from sources of ignition and incompatible materials like strong oxidizing

agents.

Applications
Mesityl oxide's unique properties make it valuable in several fields:

Chemical Intermediate: It is a primary precursor in the synthesis of methyl isobutyl ketone

(MIBK) and methyl isobutyl carbinol (MIBC).[1][3] It is also used to synthesize other

chemicals, including pharmaceuticals and pesticides.[1]

Solvent: It is an effective solvent for nitrocellulose, vinyl resins, gums, paints, and lacquers.

[1][9]

Other Uses: It finds application in paint removers, ore flotation, and as an insect repellent.[2]

[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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